2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline

• IUPAC Name: [2-(4-bromophenyl)quinolin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H20BrN3O/c1-24-10-12-25(13-11-24)21(26)18-14-20(15-6-8-16(22)9-7-15)23-19-5-3-2-4-17(18)19/h2-9,14H,10-13H2,1H3
• InChI Key: RIMDQBIODXRKNV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)Br
• Molecular Formula: C21H20BrN3O
• Molecular Weight: 410.3 g/mol

Description

2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline, also known as BMQ, is a synthetic compound that belongs to the quinoline family. It has been extensively studied for its potential use in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins involved in cell growth and division. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and division, as well as DNA synthesis. Additionally, 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has been found to induce cell cycle arrest and apoptosis in cancer cells. However, more research is needed to fully understand the biochemical and physiological effects of 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline.

Advantages and Limitations for Lab Experiments

2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential use in various scientific research applications. However, there are also some limitations to using 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline in lab experiments. It has low solubility in aqueous solutions, which may limit its effectiveness in certain applications. Additionally, more research is needed to fully understand its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline. One potential area of research is the development of new cancer treatments based on 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline. Finally, further studies are needed to determine the potential side effects and toxicity of 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline, as well as its potential use in the development of new antibiotics.

Synthesis Methods

2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline can be synthesized through a multi-step process involving the reaction of 4-bromoaniline with acetic anhydride to form 4-bromoacetanilide, which is then reacted with 2-nitrobenzaldehyde to form 2-(4-bromophenyl)-4-nitrophenylacetamide. The nitro group is then reduced using catalytic hydrogenation, followed by the reaction with 4-methylpiperazine and acetic anhydride to form 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline.

Scientific Research Applications

2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit anti-tumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, 2-(4-bromophenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has been found to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of new antibiotics.